Cas no 637347-71-8 (2-chloro-3,4-dimethoxy-6-nitrobenzoic Acid)

• Product Name: 2-chloro-3,4-dimethoxy-6-nitrobenzoic Acid
• CAS No: 637347-71-8
• MF: C₉H₈ClNO₆
• MW: 261.615921974182
• CID: 1657372
• PubChem ID: 45074555
• Update Time: 2025-06-13

2-chloro-3,4-dimethoxy-6-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,4-dimethoxy-6-nitrobenzoic Acid
• MAPUDOAYRIZUCU-UHFFFAOYSA-N
• 637347-71-8
• DTXSID80662923
• 2-CHLORO-3,4-DIMETHOXY-6-NITROBENZOICACID
• SCHEMBL7022209
• Rarechem al be 0997

• Inchi： 1S/C9H8ClNO6/c1-16-5-3-4(11(14)15)6(9(12)13)7(10)8(5)17-2/h3H,1-2H3,(H,12,13)
• InChI Key： MAPUDOAYRIZUCU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1C(=O)O)[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 261.0040147g/mol
• Monoisotopic Mass: 261.0040147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-chloro-3,4-dimethoxy-6-nitrobenzoic Acid

Professional Introduction to 2-chloro-3,4-dimethoxy-6-nitrobenzoic Acid (CAS No: 637347-71-8)

2-chloro-3,4-dimethoxy-6-nitrobenzoic acid, identified by the chemical registration number CAS No 637347-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzoic acid core substituted with chloro, methoxy, and nitro functional groups, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-chloro-3,4-dimethoxy-6-nitrobenzoic acid imparts distinct reactivity patterns, making it a versatile building block for drug discovery initiatives. The presence of the nitro group enhances its electrophilicity, facilitating nucleophilic substitution reactions, while the methoxy groups contribute to electronic delocalization and steric effects. These features are particularly relevant in designing molecules with targeted biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic derivatives. The nitro group in 2-chloro-3,4-dimethoxy-6-nitrobenzoic acid can be selectively reduced to an amine under controlled conditions, yielding 2-chloro-3,4-dimethoxyaniline, a precursor for further functionalization. This transformation is particularly useful in constructing heterocyclic scaffolds and amine-based pharmacophores, which are prevalent in modern therapeutic agents.

One of the most compelling applications of 2-chloro-3,4-dimethoxy-6-nitrobenzoic acid lies in its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the benzoic acid core with chloro and methoxy substituents, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases by interacting with their active sites through hydrogen bonding and hydrophobic interactions.

The methoxy groups in 2-chloro-3,4-dimethoxy-6-nitrobenzoic acid also contribute to its solubility profile, which is an important consideration in drug formulation. Enhanced solubility can improve bioavailability and therapeutic efficacy. Furthermore, the nitro group can be further functionalized through diazotization followed by coupling reactions, allowing for the introduction of additional aromatic or heterocyclic moieties. This flexibility makes it a valuable scaffold for generating libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying lead compounds. The molecular descriptors derived from 2-chloro-3,4-dimethoxy-6-nitrobenzoic acid, such as topological polar surface area (TPSA) and molecular weight, have been integrated into machine learning models to predict binding affinities and pharmacokinetic properties. These computational approaches have accelerated the drug discovery pipeline by prioritizing promising candidates for experimental validation.

The synthesis of 2-chloro-3,4-dimethoxy-6-nitrobenzoic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes nitration followed by chlorination and methylation at specific positions on the benzene ring. Optimization of reaction conditions is crucial to achieve high yields and purity while minimizing side products. Advances in catalytic systems have improved the efficiency of these transformations, reducing environmental impact and operational costs.

In conclusion,2-chloro-3,4-dimethoxy-6-nitrobenzoic acid (CAS No: 637347-71-8) represents a significant asset in medicinal chemistry due to its structural versatility and functional reactivity. Its applications span across multiple therapeutic areas, particularly in kinase inhibition and antimicrobial drug development. As research continues to uncover new biological targets and mechanisms,2-chloro-3,4-dimethoxy-6-nitrobenzoic acid is poised to remain at the forefront of drug discovery efforts.